1-[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-N-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]azetidin-3-amine

• IUPAC Name: 1-[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-N-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]azetidin-3-amine
• InChI: InChI=1S/C19H19FN8O/c1-12-21-18(29-25-12)11-26(2)15-9-27(10-15)17-7-6-16-22-23-19(28(16)24-17)13-4-3-5-14(20)8-13/h3-8,15H,9-11H2,1-2H3
• InChI Key: UUKCRJRHFIYZNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN(C)C2CN(C2)C3=NN4C(=NN=C4C5=CC(=CC=C5)F)C=C3
• Molecular Formula: C19H19FN8O
• Molecular Weight: 394.4 g/mol

Description

1,2,4-Triazoles are a class of heterocyclic compounds that contain two carbon atoms and three nitrogen atoms in a five-membered ring. They are commonly used in medicinal chemistry and are included in the class of antimicrobials due to their well-being profile and excellent therapeutic index. Azetidines, on the other hand, are a class of organic compounds with a four-membered ring, containing three carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds has been a topic of interest in recent years. Various synthetic methods have been reported, providing access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazoles is characterized by a five-membered ring containing two carbon atoms and three nitrogen atoms. The structure of azetidines, on the other hand, is characterized by a four-membered ring containing three carbon atoms and one nitrogen atom.

Future Directions

The future directions in the research of 1,2,4-triazoles and azetidines could involve the development of new synthetic methods, the exploration of their biological activities, and their potential applications in medicinal chemistry.